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Compound of Interest

Compound Name: Cyanine7 NHS ester

Cat. No.: B606880 Get Quote

For researchers, scientists, and professionals in drug development, the precise

characterization of fluorescent probes is paramount for reproducible and accurate experimental

outcomes. This in-depth technical guide provides a comprehensive overview of the molar

extinction coefficient of Cyanine7 (Cy7) NHS ester, a widely utilized near-infrared (NIR) dye for

bioconjugation.

This document outlines the essential spectroscopic properties of Cy7 NHS ester, detailed

experimental protocols for its characterization, and visual workflows to facilitate a deeper

understanding of its application.

Core Spectroscopic and Physical Data
The molar extinction coefficient (ε) is an intrinsic property of a substance that quantifies its

ability to absorb light at a specific wavelength. For Cy7 NHS ester, this value is critical for

determining the concentration of the dye and the degree of labeling in bioconjugation reactions.

The following table summarizes the key quantitative data for Cy7 NHS ester.
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Property Value Solvent(s)

Molar Extinction Coefficient 199,000 - 240,600 M⁻¹cm⁻¹
Dimethyl sulfoxide (DMSO),

Dimethylformamide (DMF)

Maximum Absorption (λmax) ~750 nm DMSO, DMF

Maximum Emission (λem) ~773 nm DMSO, DMF

Solubility

Soluble in DMSO, DMF,

Dichloromethane; Low

solubility in water

N/A

Note: The molar extinction coefficient can vary slightly depending on the specific variant of the

Cy7 dye and the solvent used for measurement. It is always recommended to refer to the

manufacturer's specifications for the particular batch in use.

Experimental Protocols
Determining the Molar Extinction Coefficient of
Cyanine7 NHS Ester
This protocol outlines the steps to experimentally verify the molar extinction coefficient of a

sample of Cyanine7 NHS ester using UV-Vis spectrophotometry, based on the Beer-Lambert

law (A = εcl).

Materials:

Cyanine7 NHS ester

Anhydrous Dimethyl sulfoxide (DMSO)

Spectrophotometer capable of scanning in the 600-800 nm range

Quartz cuvettes with a 1 cm path length

Calibrated analytical balance

Volumetric flasks and pipettes
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Procedure:

Stock Solution Preparation:

Accurately weigh a small amount (e.g., 1 mg) of Cyanine7 NHS ester using an analytical

balance.

Dissolve the weighed dye in a precise volume of anhydrous DMSO (e.g., 1 mL) in a

volumetric flask to prepare a stock solution of known concentration.

Serial Dilutions:

Perform a series of dilutions of the stock solution with DMSO to obtain a range of

concentrations that will yield absorbance values between 0.1 and 1.0 at the λmax. This is

the linear range of most spectrophotometers.

Spectrophotometric Measurement:

Set the spectrophotometer to scan a wavelength range from 600 nm to 800 nm.

Use a quartz cuvette filled with DMSO as a blank to zero the instrument.

Measure the absorbance spectrum for each dilution, identifying the wavelength of

maximum absorbance (λmax).

Data Analysis:

Record the absorbance value at the λmax for each concentration.

Plot a graph of absorbance at λmax (y-axis) versus concentration (x-axis).

Perform a linear regression analysis on the data points. The slope of the resulting line will

be the molar extinction coefficient (ε) in M⁻¹cm⁻¹, as the path length (l) is 1 cm.

Visualizing Key Processes
To further elucidate the experimental and logical workflows associated with Cyanine7 NHS
ester, the following diagrams have been generated using the DOT language.
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Caption: Workflow for Determining the Molar Extinction Coefficient.
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Caption: Bioconjugation of Cyanine7 NHS Ester to a Protein.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of Cyanine7
NHS Ester: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606880#molar-extinction-coefficient-of-cyanine7-nhs-
ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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